Cas no 2839143-95-0 (1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride
• CAS No: 2839143-95-0
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• CID: 6353920
• PubChem ID: 165880104
• Update Time: 2025-10-29

1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)piperidin-4-amine dihydrochloride
• EN300-39667108
• 2839143-95-0
• 1-(3-ethylphenyl)piperidin-4-amine;dihydrochloride
• 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C13H20N2.2ClH/c1-2-11-4-3-5-13(10-11)15-8-6-12(14)7-9-15;;/h3-5,10,12H,2,6-9,14H2,1H3;2*1H
• InChI Key： AXCRCTSRJRKTAE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=C(CC)C=2)CCC(CC1)N

Computed Properties

• Exact Mass: 276.1160041g/mol
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride

Introduction to 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride (CAS No. 2839143-95-0)

1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2839143-95-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by its structural motif of a six-membered ring containing one nitrogen atom. The presence of an ethyl substituent at the 3-position of the phenyl ring and an amine group at the 4-position of the piperidine ring contributes to its unique chemical and pharmacological properties. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications.

The synthesis and characterization of 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride have been subjects of considerable interest in recent years, particularly due to its potential as a pharmacophore in drug discovery. The compound's structural features suggest interactions with multiple biological targets, making it a promising candidate for further investigation in medicinal chemistry. Its piperidine core is a common scaffold in many bioactive molecules, often found in drugs targeting central nervous system disorders, cardiovascular diseases, and other therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Studies have shown that modifications at the nitrogen and aromatic positions of piperidine rings can significantly influence their biological activity. The ethylphenyl substituent in 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride may contribute to its ability to interact with specific enzymes or receptors, modulating physiological processes. For instance, such compounds have been investigated for their role in modulating neurotransmitter systems, which could have implications in treating conditions like depression, anxiety, and neurodegenerative diseases.

The dihydrochloride form of this compound not only improves its solubility but also ensures stability under various storage conditions. This makes it a versatile intermediate for synthetic chemistry and a valuable reagent in laboratory settings. Researchers have leveraged its stability and solubility to explore its interactions with biological macromolecules, such as enzymes and receptors, through techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the compound's binding affinity and mode of action, which are critical for drug development.

One of the most compelling aspects of 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride is its potential as a lead compound for novel therapeutics. Its structural framework allows for facile derivatization, enabling chemists to modify specific functional groups to enhance potency, selectivity, and pharmacokinetic properties. Recent advances in computational chemistry have further accelerated the process of identifying promising derivatives by predicting their biological activity based on structural features. This high-throughput screening approach has been instrumental in identifying new analogs with improved therapeutic profiles.

The compound's relevance extends beyond academic research; it has garnered attention from pharmaceutical companies looking to develop next-generation drugs. Its unique combination of structural features makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically altering substituents on the piperidine ring and phenyl moiety, researchers aim to uncover novel mechanisms of action and expand the therapeutic applications of this class of compounds.

Moreover, 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride has been explored in preclinical models to assess its safety and efficacy. Initial studies have shown promising results in animal models of neurological disorders, suggesting that it may have therapeutic benefits similar to existing treatments but with potentially fewer side effects. These findings have laid the groundwork for future clinical trials aimed at evaluating its efficacy in humans. The compound's ability to cross the blood-brain barrier has also been noted as a key advantage for central nervous system drug development.

The synthesis of 1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in catalytic methods have enabled more efficient synthesis pathways, reducing waste and improving scalability. These improvements are crucial for industrial production where cost-effectiveness and environmental sustainability are paramount.

In conclusion,1-(3-Ethylphenyl)piperidin-4-amine dihydrochloride (CAS No. 2839143-95-0) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.